Cas no 1396846-93-7 (4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1396846-93-7
• MF: C₁₅H₁₁ClN₂O₂S₂
• MW: 350.843039751053
• CID: 5401174
• Update Time: 2025-06-14

4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [3-[(4-chloro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-thiophen-2-ylmethanone
• Methanone, [3-[(4-chloro-2-benzothiazolyl)oxy]-1-azetidinyl]-2-thienyl-
• 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C15H11ClN2O2S2/c16-10-3-1-4-11-13(10)17-15(22-11)20-9-7-18(8-9)14(19)12-5-2-6-21-12/h1-6,9H,7-8H2
• InChI Key： ATJWDEIHJQERQF-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=C(Cl)C=CC=C3S2)C1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Comprehensive Overview of 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1396846-93-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1396846-93-7) has emerged as a compound of significant interest. This heterocyclic molecule combines a benzothiazole core with a thiophene-carbonyl-azetidine moiety, making it a versatile candidate for pharmaceutical research. Its unique structural features have sparked curiosity among researchers exploring kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

The compound's CAS No. 1396846-93-7 is frequently searched in academic databases and patent literature, reflecting its potential applications in targeted drug design. Recent studies highlight its relevance in addressing drug-resistant infections and neurodegenerative disorders, topics dominating biomedical discussions. The incorporation of a thiophene ring enhances its binding affinity to biological targets, while the azetidine scaffold improves metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From a synthetic perspective, 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole exemplifies modern fragment-based drug discovery strategies. Its chloro-substituted benzothiazole segment is known to interact with cysteine residues in enzymes, a mechanism leveraged in covalent inhibitor development. This aligns with the growing demand for next-generation therapeutics that address limitations of traditional small molecules, such as selectivity and off-target effects.

Environmental and green chemistry considerations are also pertinent to this compound. Researchers are investigating solvent-free synthesis routes for derivatives of CAS No. 1396846-93-7, responding to the pharmaceutical industry's push toward sustainable manufacturing. Computational studies using AI-driven molecular docking further underscore its potential, with predictive models suggesting activity against protein-protein interaction targets—an area of intense focus in oncology and immunotherapy research.

In conclusion, 4-chloro-2-{[1-(thiophene-2-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole represents a compelling case study in structure-activity relationship (SAR) optimization. Its multifaceted applications—from neurological drug candidates to enzyme modulators—demonstrate the convergence of synthetic chemistry and biological innovation. As the scientific community prioritizes personalized medicine and multi-target therapies, this compound’s modular design offers a template for future high-value pharmacophores.